N-(2-phenylethyl)-2-(1H-tetrazol-5-yl)acetamide

• Molecular Formula: C11H13N5O
• Molecular Weight: 231.25 g/mol
• IUPAC Name: N-(2-phenylethyl)-2-(2H-tetrazol-5-yl)acetamide
• InChI: InChI=1S/C11H13N5O/c17-11(8-10-13-15-16-14-10)12-7-6-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,12,17)(H,13,14,15,16)
• InChI Key: IGPVTXOEQKVWEI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CCNC(=O)CC2=NNN=N2

Description

N-(2-phenylethyl)-2-(1H-tetrazol-5-yl)acetamide, also known as PEPA, is a compound that has gained significant interest in scientific research due to its potential as a modulator of glutamatergic neurotransmission.

Mechanism of Action

N-(2-phenylethyl)-2-(1H-tetrazol-5-yl)acetamide enhances the activity of AMPA receptors by binding to a specific site on the receptor known as the allosteric modulatory site. This results in an increase in the opening of the ion channel and an influx of calcium ions, which leads to the strengthening of synaptic connections between neurons.
Biochemical and Physiological Effects:
N-(2-phenylethyl)-2-(1H-tetrazol-5-yl)acetamide has been shown to enhance synaptic plasticity and improve memory in animal models. It has also been shown to have anxiolytic and antidepressant effects. Additionally, N-(2-phenylethyl)-2-(1H-tetrazol-5-yl)acetamide has been shown to have neuroprotective effects in models of ischemic stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

N-(2-phenylethyl)-2-(1H-tetrazol-5-yl)acetamide is a useful tool for studying the role of AMPA receptors in synaptic plasticity and memory formation. However, its effects are selective to AMPA receptors and do not affect other glutamate receptors. Additionally, N-(2-phenylethyl)-2-(1H-tetrazol-5-yl)acetamide has a short half-life and requires continuous administration in order to maintain its effects.

Future Directions

Future research on N-(2-phenylethyl)-2-(1H-tetrazol-5-yl)acetamide could focus on its potential as a therapeutic agent for cognitive disorders such as Alzheimer's disease. Additionally, further studies could investigate the long-term effects of N-(2-phenylethyl)-2-(1H-tetrazol-5-yl)acetamide administration and its potential for abuse or addiction. Finally, research could focus on the development of more selective and longer-lasting AMPA receptor modulators.

Synthesis Methods

N-(2-phenylethyl)-2-(1H-tetrazol-5-yl)acetamide can be synthesized through a multi-step process involving the reaction of 2-phenylethanol with phosgene to form 2-phenylethyl chloroformate. This intermediate is then reacted with sodium azide to form the corresponding azide, which is then reduced with hydrogen gas and palladium on carbon to form N-(2-phenylethyl)-2-(1H-tetrazol-5-yl)acetamide.

Scientific Research Applications

N-(2-phenylethyl)-2-(1H-tetrazol-5-yl)acetamide has been extensively studied for its potential as a modulator of glutamatergic neurotransmission. It has been shown to selectively enhance the activity of AMPA receptors, which are involved in synaptic plasticity and memory formation. This makes N-(2-phenylethyl)-2-(1H-tetrazol-5-yl)acetamide a promising candidate for the treatment of cognitive disorders such as Alzheimer's disease.